Cas no 1108091-13-9 (5-(Bromomethyl)-2-(4-chlorophenyl)oxazole)

• Product Name: 5-(Bromomethyl)-2-(4-chlorophenyl)oxazole
• CAS No: 1108091-13-9
• MF: C₁₀H₇BrClNO
• MW: 272.525680780411
• CID: 5056207
• Update Time: 2025-06-11

5-(Bromomethyl)-2-(4-chlorophenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-2-(4-chlorophenyl)oxazole
• 5-(bromomethyl)-2-(4-chlorophenyl)-1,3-oxazole
• 5-(Bromomethyl)-2-(4-chlorophenyl)oxazole

• Inchi： 1S/C10H7BrClNO/c11-5-9-6-13-10(14-9)7-1-3-8(12)4-2-7/h1-4,6H,5H2
• InChI Key： YJIWRDDPAXMLMG-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C2C=CC(=CC=2)Cl)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• XLogP3: 3.2
• Topological Polar Surface Area: 26

Additional information on 5-(Bromomethyl)-2-(4-chlorophenyl)oxazole

Introduction to 5-(Bromomethyl)-2-(4-chlorophenyl)oxazole (CAS No. 1108091-13-9)

5-(Bromomethyl)-2-(4-chlorophenyl)oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1108091-13-9, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic compound features a bromomethyl group at the 5-position and a 4-chlorophenyl substituent at the 2-position of an oxazole ring. Its unique structural configuration makes it a valuable intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The oxazole core is a six-membered aromatic ring containing two adjacent oxygen atoms, which imparts distinctive electronic and steric properties to the molecule. The presence of both a bromomethyl group and a chlorophenyl moiety enhances its reactivity, making it a versatile building block for further functionalization. In recent years, such derivatives have garnered considerable attention due to their potential applications in medicinal chemistry.

In the context of modern drug discovery, 5-(Bromomethyl)-2-(4-chlorophenyl)oxazole has been explored as a precursor for synthesizing novel therapeutic agents. The bromomethyl functionality allows for nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. Meanwhile, the chlorophenyl group can participate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of more complex molecular architectures.

Recent studies have highlighted the utility of this compound in designing small-molecule inhibitors targeting various biological pathways. For instance, derivatives of 5-(Bromomethyl)-2-(4-chlorophenyl)oxazole have been investigated for their interactions with enzymes involved in cancer metabolism. The oxazole ring itself is known to exhibit bioisosterism with pyridine or pyrimidine rings, often enhancing binding affinity and selectivity in drug candidates.

The 4-chlorophenyl substituent plays a crucial role in modulating the pharmacokinetic properties of derived compounds. Chlorophenyl groups are frequently found in approved drugs due to their ability to improve lipophilicity and metabolic stability. By incorporating this moiety into 5-(Bromomethyl)-2-(4-chlorophenyl)oxazole, researchers can fine-tune the physicochemical properties of their target molecules, optimizing parameters such as solubility, permeability, and bioavailability.

Advances in computational chemistry have further accelerated the exploration of 5-(Bromomethyl)-2-(4-chlorophenyl)oxazole derivatives. Molecular modeling techniques allow for the prediction of binding modes and affinity profiles, guiding the design of next-generation candidates with improved efficacy and reduced toxicity. Such virtual-screening approaches have become indispensable in high-throughput drug discovery pipelines.

The bromomethyl group at the 5-position of the oxazole ring serves as a versatile handle for further chemical transformations. It can be selectively modified through addition reactions with nucleophiles or engaged in radical-mediated couplings. This reactivity has been leveraged to generate libraries of oxazole-based compounds for phenotypic screening, identifying hits with desirable biological activity against targets such as kinases or proteases.

Emerging research also suggests potential applications of 5-(Bromomethyl)-2-(4-chlorophenyl)oxazole in materials science. The combination of electron-deficient heterocycles and halogenated aromatic systems can lead to novel organic semiconductors or luminescent materials. Such applications are driven by the increasing demand for sustainable and high-performance materials in electronics and optoelectronics.

In summary, 5-(Bromomethyl)-2-(4-chlorophenyl)oxazole (CAS No. 1108091-13-9) represents a multifaceted compound with broad utility across pharmaceutical and chemical research domains. Its unique structural features enable diverse synthetic strategies, making it an invaluable scaffold for developing innovative therapeutics and functional materials. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play an increasingly pivotal role in addressing global health challenges.